4-[({5-[(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-FURYL}CARBONYL)AMINO]BENZOIC ACID

• IUPAC Name: 4-[[5-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]furan-2-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C18H16ClN3O4/c1-10-16(19)11(2)22(21-10)9-14-7-8-15(26-14)17(23)20-13-5-3-12(4-6-13)18(24)25/h3-8H,9H2,1-2H3,(H,20,23)(H,24,25)
• InChI Key: OTKGWKVLYKLFET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC=C(O2)C(=O)NC3=CC=C(C=C3)C(=O)O)C)Cl
• Molecular Formula: C18H16ClN3O4
• Molecular Weight: 373.8 g/mol

Description

4-[({5-[(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-FURYL}CARBONYL)AMINO]BENZOIC ACID is a complex organic compound that features a pyrazole ring, a furan ring, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[({5-[(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-FURYL}CARBONYL)AMINO]BENZOIC ACID typically involves multiple steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized by reacting 4-chloro-3,5-dimethyl-1H-pyrazole with appropriate reagents under controlled conditions.

Attachment of the Furan Ring: The furan ring is introduced through a coupling reaction with the pyrazole derivative.

Formation of the Benzoic Acid Moiety: The benzoic acid group is then attached to the furan-pyrazole intermediate through an amide bond formation reaction.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of catalysts, controlled temperature and pressure conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-[({5-[(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-FURYL}CARBONYL)AMINO]BENZOIC ACID can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The chlorine atom in the pyrazole ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Nucleophiles such as amines, thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

4-[({5-[(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-FURYL}CARBONYL)AMINO]BENZOIC ACID has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmaceutical intermediate and for its biological activity.

Organic Synthesis: The compound is used as a building block in the synthesis of more complex molecules.

Material Science: It is explored for its potential use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[({5-[(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-FURYL}CARBONYL)AMINO]BENZOIC ACID involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(3,5-Dimethyl-1H-pyrazol-4-yl)benzoic acid
• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid

Uniqueness

4-[({5-[(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-FURYL}CARBONYL)AMINO]BENZOIC ACID is unique due to the presence of both a furan and a pyrazole ring, which imparts distinct chemical and biological properties. This combination of functional groups makes it a versatile compound for various applications.